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Compound of Interest

Compound Name: Neurotensin(8-13)

Cat. No.: B549770 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of synthetic peptides like Neurotensin(8-13) is paramount to both personal safety and

the integrity of experimental outcomes. This guide provides essential, immediate safety

protocols and logistical plans for the operational use and disposal of Neurotensin(8-13),
ensuring a secure laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

Neurotensin(8-13) is a research-grade peptide that requires careful handling. While the

hazards of this material have not been exhaustively investigated, it may be harmful if

swallowed, comes into contact with skin, or is inhaled.[1] Inhalation of the lyophilized powder

may cause respiratory tract irritation.[1] Therefore, adherence to proper PPE protocols is

mandatory.

The following table summarizes the recommended personal protective equipment when

handling Neurotensin(8-13) in both its lyophilized and reconstituted forms.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required to protect against

splashes of reconstituted

solutions and airborne

particles of the lyophilized

powder.[2][3]

Face Shield

Recommended in conjunction

with safety goggles when there

is a significant risk of

splashing, such as during the

initial reconstitution of the

lyophilized powder.[4]

Body Protection Laboratory Coat

A standard lab coat is the

minimum requirement to

protect clothing and skin from

potential contamination.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended for their

chemical resistance and to

prevent skin contact.

Respiratory Protection Dust Mask (N95) or Respirator

Necessary when handling the

lyophilized powder to prevent

inhalation of fine particles. The

specific type of respirator

should be determined by a risk

assessment, especially in

poorly ventilated areas.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Neurotensin(8-13) minimizes the risk of exposure and

contamination. The following workflow outlines the key steps from receiving the compound to

its final disposal.
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Caption: Workflow for the safe handling of Neurotensin(8-13).
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Step-by-Step Handling Procedures

1. Receiving and Storage:

Upon receipt, inspect the packaging for any signs of damage.

Store the lyophilized peptide at -20°C in a tightly sealed container.

2. Reconstitution and Aliquoting:

Before opening the vial, bring it to room temperature to prevent condensation.

All handling of the lyophilized powder and reconstitution should be performed in a chemical

fume hood or a designated area with local exhaust ventilation to minimize inhalation risk.

Wear all recommended PPE, including a dust mask or respirator.

Reconstitute the peptide using a sterile, appropriate solvent (e.g., sterile water or a buffer

recommended by the supplier). To avoid degradation, gently swirl or vortex the vial to

dissolve the peptide; do not shake vigorously.

To prevent repeated freeze-thaw cycles, it is advisable to aliquot the reconstituted solution

into smaller, single-use volumes.

3. Experimental Use:

Clearly label all tubes containing the reconstituted peptide with the chemical name,

concentration, and date of preparation.

When using the peptide solution in experiments, continue to wear appropriate PPE to

prevent skin and eye contact.

Disposal Plan

Proper disposal of Neurotensin(8-13) and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Contaminated Materials

All materials that have come into contact with

Neurotensin(8-13), such as pipette tips, gloves,

and empty vials, should be collected in a

designated and clearly labeled hazardous waste

container.

Unused Peptide Solutions

Unused or waste solutions containing

Neurotensin(8-13) should be collected as

chemical waste. Do not pour down the drain.

General Disposal Guidelines

All waste must be handled and disposed of in

accordance with local, state, and federal

regulations. Consult your institution's

Environmental Health and Safety (EHS)

department for specific guidelines.

Emergency Procedures

In the event of exposure, take the following immediate actions:

Inhalation: If the powder is inhaled, move the individual to fresh air. If breathing is difficult,

administer oxygen. Seek medical attention if irritation or discomfort persists.

Skin Contact: In case of skin contact, immediately wash the affected area with soap and

copious amounts of water. Seek medical attention if irritation occurs.

Eye Contact: If the substance comes into contact with the eyes, immediately flush them with

large amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek

medical attention.

Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious. Do

not induce vomiting. Call a physician.

By adhering to these safety and handling protocols, researchers can mitigate risks, ensure the

integrity of their experimental materials, and maintain a safe and compliant laboratory

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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